Cas no 866034-01-7 (2-acetamido-4,5,6,7-tetrahydro-1,3-benzothiazole-6-carboxylic acid)

• Product Name: 2-acetamido-4,5,6,7-tetrahydro-1,3-benzothiazole-6-carboxylic acid
• CAS No: 866034-01-7
• MF: C₁₀H₁₂N₂O₃S
• MW: 240.278881072998
• CID: 3326050
• PubChem ID: 11593905
• Update Time: 2025-04-21

2-acetamido-4,5,6,7-tetrahydro-1,3-benzothiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-BENZOTHIAZOLECARBOXYLIC ACID, 2-(ACETYLAMINO)-4,5,6,7-TETRAHYDRO-
• 2-acetamido-4,5,6,7-tetrahydro-1,3-benzothiazole-6-carboxylic acid
• SCHEMBL1028051
• 866034-01-7
• OTLJUTZKDDNQQY-UHFFFAOYSA-N
• 2-acetylamino-4,5,6,7-tetrahydro-benzothiazole-6-carboxylic acid
• EN300-12017696

• Inchi： 1S/C10H12N2O3S/c1-5(13)11-10-12-7-3-2-6(9(14)15)4-8(7)16-10/h6H,2-4H2,1H3,(H,14,15)(H,11,12,13)
• InChI Key： OTLJUTZKDDNQQY-UHFFFAOYSA-N
• SMILES： S1C2CC(C(O)=O)CCC=2N=C1NC(C)=O

Computed Properties

• Exact Mass: 240.05686342Da
• Monoisotopic Mass: 240.05686342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 108Ų